Cas no 2172555-28-9 (tert-butyl N-3-(chlorosulfonyl)-1-(2-fluorophenyl)propylcarbamate)

• Product Name: tert-butyl N-3-(chlorosulfonyl)-1-(2-fluorophenyl)propylcarbamate
• CAS No: 2172555-28-9
• MF: C₁₄H₁₉ClFNO₄S
• MW: 351.821365594864
• CID: 6419837
• PubChem ID: 165736050
• Update Time: 2025-10-31

tert-butyl N-3-(chlorosulfonyl)-1-(2-fluorophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(chlorosulfonyl)-1-(2-fluorophenyl)propylcarbamate
• EN300-1577756
• tert-butyl N-[3-(chlorosulfonyl)-1-(2-fluorophenyl)propyl]carbamate
• 2172555-28-9

• Inchi： 1S/C14H19ClFNO4S/c1-14(2,3)21-13(18)17-12(8-9-22(15,19)20)10-6-4-5-7-11(10)16/h4-7,12H,8-9H2,1-3H3,(H,17,18)
• InChI Key： VCTKZKWDFORSFC-UHFFFAOYSA-N
• SMILES： ClS(CCC(C1C=CC=CC=1F)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 351.0707351g/mol
• Monoisotopic Mass: 351.0707351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-3-(chlorosulfonyl)-1-(2-fluorophenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-(chlorosulfonyl)-1-(2-fluorophenyl)propylcarbamate (CAS No. 2172555-28-9)

The compound tert-butyl N-3-(chlorosulfonyl)-1-(2-fluorophenyl)propylcarbamate (CAS No. 2172555-28-9) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a fluorophenyl group and a chlorosulfonyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability and bioavailability in medicinal chemistry. The presence of the 2-fluorophenyl group in this molecule aligns with this trend, as fluorination often improves metabolic resistance and binding affinity. Additionally, the chlorosulfonyl functionality offers versatile reactivity, enabling further derivatization for targeted applications. These attributes make tert-butyl N-3-(chlorosulfonyl)-1-(2-fluorophenyl)propylcarbamate a subject of growing interest in both academic and industrial settings.

From a synthetic perspective, this compound exemplifies the convergence of carbamate and sulfonyl chloride chemistries. The tert-butyl protecting group enhances stability during synthetic manipulations, while the chlorosulfonyl group serves as a reactive handle for subsequent transformations. Such features are critical for researchers exploring novel small-molecule inhibitors or protease-targeting therapeutics, areas that dominate current pharmaceutical research.

The compound's CAS No. 2172555-28-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in chemical literature. Queries often focus on its synthetic routes, spectroscopic data, and applications in peptidomimetics. These topics resonate with broader trends in precision medicine and structure-activity relationship (SAR) studies, where tailored molecular designs are paramount.

Environmental and regulatory considerations also shape discussions around this compound. While not classified as hazardous, its handling requires standard precautions for sulfonyl chlorides, emphasizing the importance of green chemistry principles in modern labs. Researchers are increasingly exploring solvent-free reactions and catalytic methods to optimize its synthesis, aligning with global sustainability goals.

In summary, tert-butyl N-3-(chlorosulfonyl)-1-(2-fluorophenyl)propylcarbamate (CAS No. 2172555-28-9) represents a compelling case study in contemporary organic chemistry. Its structural features and reactivity profile cater to cutting-edge research in drug design, bioconjugation, and material science. As the scientific community continues to prioritize fluorine chemistry and functional group compatibility, this compound is poised to remain a focal point for innovation.